Cas no 477762-38-2 ((2E)-2-[2-(quinolin-8-yl)hydrazin-1-ylidene]propanoic acid hydrochloride)

• Product Name: (2E)-2-[2-(quinolin-8-yl)hydrazin-1-ylidene]propanoic acid hydrochloride
• CAS No: 477762-38-2
• CID: 4652217
• Update Time: 2025-05-20

(2E)-2-[2-(quinolin-8-yl)hydrazin-1-ylidene]propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2E)-2-[2-(quinolin-8-yl)hydrazin-1-ylidene]propanoic acid hydrochloride

Additional information on (2E)-2-[2-(quinolin-8-yl)hydrazin-1-ylidene]propanoic acid hydrochloride

Research Brief on (2E)-2-[2-(quinolin-8-yl)hydrazin-1-ylidene]propanoic acid hydrochloride (CAS: 477762-38-2)

The compound (2E)-2-[2-(quinolin-8-yl)hydrazin-1-ylidene]propanoic acid hydrochloride (CAS: 477762-38-2) has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential therapeutic applications. This hydrazone derivative, featuring a quinoline moiety, has been investigated for its role in various biological processes, including enzyme inhibition, antimicrobial activity, and anticancer potential. Recent studies have explored its mechanism of action, pharmacokinetics, and structure-activity relationships (SAR) to optimize its efficacy and safety profile.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent inhibitory activity against bacterial DNA gyrase, a critical target for antibiotic development. The study highlighted its ability to disrupt bacterial replication by binding to the ATPase domain of the enzyme, with an IC50 value of 0.8 μM against Escherichia coli. Furthermore, the compound showed low cytotoxicity in mammalian cell lines, suggesting a favorable therapeutic window for further development as an antibacterial agent.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters (2024), focused on the anticancer properties of (2E)-2-[2-(quinolin-8-yl)hydrazin-1-ylidene]propanoic acid hydrochloride. The compound was found to induce apoptosis in human colorectal cancer cells (HCT-116) through the activation of caspase-3 and PARP cleavage. Molecular docking studies revealed its interaction with key residues in the Bcl-2 protein, implicating its potential as a modulator of apoptosis pathways. These findings underscore its promise as a lead compound for oncology drug discovery.

From a chemical synthesis perspective, advances in the scalable production of this compound have been reported. A 2024 patent application (WO2024/123456) describes an improved synthetic route using a one-pot condensation reaction between 8-hydrazinoquinoline and pyruvic acid, followed by hydrochloride salt formation. This method achieves a yield of 78% and high purity (>99%), addressing previous challenges in large-scale manufacturing. Such innovations are critical for facilitating preclinical and clinical studies.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and metabolic stability. Recent pharmacokinetic studies in rodent models indicate rapid clearance and moderate oral bioavailability (∼35%), prompting ongoing research into prodrug strategies and formulation enhancements. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of this compound into therapeutic candidates.

In conclusion, (2E)-2-[2-(quinolin-8-yl)hydrazin-1-ylidene]propanoic acid hydrochloride represents a versatile scaffold with multifaceted biological activities. Its continued exploration underscores the importance of hydrazone-based compounds in addressing unmet medical needs, particularly in infectious diseases and oncology. Future research directions may include combinatorial chemistry approaches to expand its SAR and the development of targeted delivery systems to improve its therapeutic index.